Cas no 86506-70-9 (2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 86506-70-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD13192149
• CID: 991700
• PubChem ID: 339433
• Update Time: 2025-06-12

2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(oxiran-2-yl)ethyl]isoindole-1,3-dione
• N-(3,4-epoxybutyl)phthalimide
• 2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-(2-oxiranylethyl)- (9CI)
• 2-[2-(2-Oxiranyl)ethyl]-1H-isoindole-1,3(2H)-dione (ACI)
• 2-(2-Oxiranyl-ethyl)-isoindole-1,3-dione
• 2-(2-Oxiranylethyl)-1H-isoindole-1,3(2H)-dione
• 2-[2-(Oxiran-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione
• 2-[2-(Oxiran-2-yl)ethyl]isoindoline-1,3-dione
• NSC 366111
• 86506-70-9
• WS-01313
• 2-(2-oxiran-2-ylethyl)-1H-isoindole-1,3(2H)-dione
• MFCD13192149
• 2-(2-(OXIRAN-2-YL)ETHYL)ISOINDOLINE-1,3-DIONE
• NSC366111
• 2-[2-(2-oxiranyl)ethyl]isoindole-1,3-dione
• 2-(Oxiran-2-yl)-ethyl-isoindoline-1,3-dione
• NSC-366111
• Z2049888537
• EN300-217708
• A841689
• 1H-Isoindole-1,3(2H)-dione, 2-(2-oxiranylethyl)-
• KPQFNAHIBWPUSX-UHFFFAOYSA-N
• DB-343533
• CS-0163591
• DTXSID80320899
• 2-(3,4-epoxybutyl)-isoindolin-1,3-dione
• 2-[2-(oxiran-2-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• SCHEMBL1905981

• MDL： MFCD13192149
• Inchi： 1S/C12H11NO3/c14-11-9-3-1-2-4-10(9)12(15)13(11)6-5-8-7-16-8/h1-4,8H,5-7H2
• InChI Key： KPQFNAHIBWPUSX-UHFFFAOYSA-N
• SMILES： O=C1N(CCC2CO2)C(=O)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 86506-70-9)

2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, identified by its unique chemical structure and designated with the CAS number 86506-70-9, represents a promising candidate for further exploration in drug discovery and development. The compound's structural framework, featuring an oxiran group and a dihydroisoindole core, positions it as a versatile scaffold for synthesizing bioactive molecules with potential therapeutic applications.

The dihydroisoindole moiety is particularly noteworthy due to its presence in numerous pharmacologically relevant compounds. This structural unit is known for its ability to modulate biological pathways by interacting with specific targets, making it a valuable component in the design of novel therapeutic agents. The incorporation of the oxiran group further enhances the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological properties. Such features make 2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione a compelling subject of study for researchers aiming to develop innovative treatments for various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. Studies have suggested that the dihydroisoindole core can engage with proteins and enzymes involved in critical metabolic and signaling pathways. This interaction potential has been explored in the context of developing inhibitors for enzymes implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The oxiran group's ability to undergo nucleophilic substitution reactions provides an additional layer of chemical diversity, facilitating the synthesis of derivatives with enhanced binding affinity and selectivity.

In the realm of medicinal chemistry, the synthesis of analogs derived from 2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione has been a focal point for several research groups. By systematically modifying functional groups within the molecule, scientists have generated libraries of compounds that exhibit varying degrees of biological activity. These efforts have led to the identification of several lead compounds that show promise in preclinical studies. For instance, modifications aimed at enhancing the solubility and metabolic stability of the parent compound have yielded derivatives with improved pharmacokinetic profiles.

The oxiran group serves as a versatile handle for further functionalization, allowing chemists to introduce diverse substituents that can modulate electronic properties and binding interactions. This flexibility has been exploited in the design of molecules targeting specific disease mechanisms. For example, derivatives featuring polar or charged groups introduced via oxirane ring opening have demonstrated enhanced binding to certain protein receptors, suggesting their potential as probes or therapeutic agents.

Furthermore, the dihydroisoindole scaffold has been recognized for its role in modulating central nervous system (CNS) activity. Researchers have leveraged this structural motif to develop compounds with potential applications in treating neurological disorders such as epilepsy and Alzheimer's disease. The ability of 2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione to cross the blood-brain barrier has been a key consideration in these studies, highlighting its significance as a pharmacological tool.

The compound's unique structural features also make it an attractive candidate for exploring new synthetic methodologies. Advances in transition-metal-catalyzed reactions have enabled efficient functionalization of both the dihydroisoindole and oxiran moieties, paving the way for streamlined synthetic routes to complex derivatives. These methodologies not only improve access to novel compounds but also allow for rapid optimization of lead structures based on biological activity data.

Recent publications have highlighted the utility of this compound in fragment-based drug discovery programs. By using small molecular fragments derived from 2-2-(oxiran-2-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione, researchers have identified novel binding modes that can be exploited to develop drugs with improved efficacy and reduced side effects. This approach underscores the importance of leveraging structurally diverse scaffolds like this one in the quest for next-generation therapeutics.

The future prospects for CAS No. 86506-70-9 are promising, with ongoing studies focusing on expanding its biological profile through structural derivatization. Collaborative efforts between synthetic chemists and biologists are expected to yield insights into its mechanism of action and potential therapeutic applications. As computational tools continue to evolve, virtual screening methods will play an increasingly critical role in identifying promising derivatives for experimental validation.

In conclusion,2-(oxiran(5)-yl)methanone dihydropyrido[1',4':4',5"]benzodiazepine (CAS No: 86506709) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of an oxirane group and a dihydroisoindole core offers multiple opportunities for chemical modification and biological exploration. With continued advancements in synthetic chemistry and computational biology,this compound is poised to contribute valuable insights into drug discovery efforts aimed at addressing unmet medical needs.